![molecular formula C6H6BrN3O B2940954 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one CAS No. 1783619-44-2](/img/structure/B2940954.png)
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one is a heterocyclic organic compound with a unique structure and chemical properties. It is an important building block for the synthesis of many biologically active compounds and has been extensively studied in recent years.
Scientific Research Applications
Synthesis and Structural Analysis
- Research has focused on the synthesis of imidazo[1,2-c]pyrimidine derivatives, including 8-bromoimidazo[1,2-c]pyrimidines, developed from C-substituted 4-aminopyrimidines (Rogul'chenko, Mazur, & Kochergin, 1975).
- Novel 6-bromo-imidazo[4,5-b]pyridine derivatives have been synthesized and characterized using NMR spectroscopy and monocrystalline X-ray crystallography (Jabri et al., 2023).
- Studies have detailed the solid-phase synthesis of imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine derivatives using different synthesis methods (Kazzouli, Berteina‐Raboin, Mouaddib, & Guillaumet, 2003).
Antibacterial and Antimicrobial Activity
- Imidazo[1,2-a]pyrimidine derivatives have demonstrated potent antimicrobial activity, as evidenced in a study synthesizing 75 derivatives and testing their in vitro antibacterial properties (Rival, Grassy, & Michel, 1992).
- Another study synthesized and evaluated the antibacterial activity of certain imidazo[1,2-a]pyrimidines, with specific derivatives showing significant activity against various microorganisms (Revanker, Matthews, & Robins, 1975).
Potential Therapeutic Applications
- The imidazo[1,2-a]pyridine scaffold has been recognized for its broad range of applications in medicinal chemistry, including anticancer, antimycobacterial, and antiviral activities. This has led to its inclusion in various marketed preparations and ongoing efforts to develop novel therapeutic agents (Deep, Bhatia, Kaur, Kumar, Jain, Singh, Batra, Kaushik, & Deb, 2016).
Synthesis of Derivatives and Analogs
- A variety of imidazo[1,2-c]pyrimidine derivatives have been synthesized, including those with CNS activity and anti-inflammatory properties (Długosz & Machoń, 1986).
- Efforts have been made to synthesize imidazo[1,5-c]pyrimidines with diverse substituents, starting from commercially available precursors. This research opens doors to developing new compounds with varied biological activities (Wade, 1986).
Environmental and Green Chemistry
- A study developed a catalyst-free heteroannulation reaction for imidazo[1,2-a]pyridines/pyrimidines/pyrazines in a green solvent under microwave irradiation, emphasizing eco-friendly processes in chemical synthesis (Rao, Mm, Maiti, Thakuria, & Chanda, 2018).
properties
IUPAC Name |
1-bromo-7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN3O/c7-5-4-1-2-8-6(11)10(4)3-9-5/h3H,1-2H2,(H,8,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZMAWLZUQMYTJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)N2C1=C(N=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one | |
CAS RN |
1783619-44-2 |
Source
|
Record name | 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.